4-methanesulfonylquinoline
Overview
Description
4-Methanesulfonylquinoline (4-MSQ) is an organic compound belonging to the quinoline family. It is a colorless liquid, soluble in water, alcohol, and ether. It is used in a variety of applications, ranging from pharmaceuticals to agricultural chemicals, and has been studied extensively in recent years due to its potential as an industrial solvent. In
Scientific Research Applications
4-methanesulfonylquinoline has a wide variety of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of pharmaceuticals and other organic compounds, and as a solvent for various organic reactions. Additionally, it is used in the synthesis of surfactants, as a corrosion inhibitor in oil and gas pipelines, and as a lubricant in metalworking fluids.
Mechanism of Action
The mechanism of action of 4-methanesulfonylquinoline is not fully understood. However, it is believed to act as a nucleophile, forming a covalent bond with an electrophile. This reaction can be used to initiate or catalyze a variety of organic reactions, including the formation of amides, esters, and ethers.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-methanesulfonylquinoline are not fully understood. However, it has been shown to be non-toxic in both animal and human studies. Additionally, it has been found to have antioxidant and anti-inflammatory properties, as well as potential anti-cancer activity.
Advantages and Limitations for Lab Experiments
4-methanesulfonylquinoline has several advantages for use in laboratory experiments. It is non-toxic, has a low boiling point, and is soluble in a variety of solvents. Additionally, it is relatively inexpensive and can be easily stored and handled. However, it has some limitations, such as its tendency to form insoluble complexes with certain metals, and its relatively low solubility in water.
Future Directions
There are a variety of potential future directions for 4-methanesulfonylquinoline research. These include further investigation into its biochemical and physiological effects, as well as its potential applications in the pharmaceutical and agricultural industries. Additionally, further research could be conducted into its mechanism of action, and its potential as a corrosion inhibitor and lubricant. Finally, further research into its use as a catalyst in organic synthesis could lead to new and improved synthetic methods.
Synthesis Methods
4-methanesulfonylquinoline can be synthesized in a variety of ways. It can be synthesized from 4-methanesulfonyl-1-chlorobenzene, which is reacted with an aqueous solution of sodium hydroxide. It can also be synthesized from 4-methanesulfonyl-2-chlorobenzene, which is reacted with an aqueous solution of potassium hydroxide. Additionally, 4-methanesulfonylquinoline can be synthesized from 4-methanesulfonyl-3-chlorobenzene, which is reacted with an aqueous solution of sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-methanesulfonylquinoline can be achieved through a multi-step process involving the conversion of a starting material to an intermediate, which is then further reacted to yield the final product.", "Starting Materials": [ "2-aminobenzonitrile", "methanesulfonyl chloride", "sodium hydroxide", "acetic acid", "sodium acetate", "ethanol" ], "Reaction": [ "Step 1: 2-aminobenzonitrile is reacted with methanesulfonyl chloride in the presence of sodium hydroxide to yield 2-(methanesulfonyl)benzonitrile.", "Step 2: 2-(methanesulfonyl)benzonitrile is then reacted with acetic acid and sodium acetate in ethanol to yield 4-methanesulfonylquinoline." ] } | |
CAS RN |
17075-20-6 |
Product Name |
4-methanesulfonylquinoline |
Molecular Formula |
C10H9NO2S |
Molecular Weight |
207.2 |
Purity |
95 |
Origin of Product |
United States |
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